6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one

• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C13H16N4O/c1-7-5-8(2)11(9(3)6-7)14-13-15-12(18)10(4)16-17-13/h5-6H,1-4H3,(H2,14,15,17,18)
• InChI Key: KJTBYKVOTVCNJM-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)NC2=NC(=O)C(=NN2)C)C

Description

6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one, also known as MTT, is a chemical compound that has been widely used in scientific research. MTT is a yellowish crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. MTT is commonly used as a colorimetric assay reagent to measure cell viability and proliferation in various cell types.

Mechanism of Action

The mechanism of action of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one is based on the reduction of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one to form formazan crystals by mitochondrial dehydrogenases in viable cells. The reduction of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one is dependent on the electron transport chain in the mitochondria, which is active in viable cells. The formazan crystals produced by the reduction of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one are insoluble and can be quantified by measuring the absorbance at 570 nm.
Biochemical and Physiological Effects:
6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one is a non-toxic compound that does not affect cell viability or proliferation. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one is reduced by mitochondrial dehydrogenases in viable cells to form formazan crystals, which are insoluble and do not affect cellular functions. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one does not interfere with other biochemical or physiological processes in cells.

Advantages and Limitations for Lab Experiments

6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay has several advantages over other cell viability assays. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay is a simple and reliable method that is widely used in drug discovery, toxicology, and cancer research. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay is based on the reduction of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one by mitochondrial dehydrogenases in viable cells, which is a specific and sensitive process. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay is also cost-effective and can be performed in a 96-well plate format. However, 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay has some limitations. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay cannot distinguish between viable and non-viable cells, and it cannot measure the rate of cell proliferation.

Future Directions

6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one has been widely used in scientific research, and there are several future directions that can be explored. One future direction is to develop new colorimetric assay reagents that can distinguish between viable and non-viable cells. Another future direction is to explore the use of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one in other fields such as microbiology and environmental science. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one can also be used in combination with other assays to provide more comprehensive information about cell viability and proliferation.

Synthesis Methods

6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one can be synthesized by the reaction of 2,4,6-trimethylaniline with cyanogen bromide and methyl isocyanate. The reaction takes place in anhydrous ether or dichloromethane at room temperature. The yield of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one is usually high, and the purity can be improved by recrystallization.

Scientific Research Applications

6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one has been widely used in scientific research as a colorimetric assay reagent to measure cell viability and proliferation in various cell types. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay is a simple and reliable method that is widely used in drug discovery, toxicology, and cancer research. 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one assay is based on the reduction of 6-methyl-3-(2,4,6-trimethylanilino)-2H-1,2,4-triazin-5-one by mitochondrial dehydrogenases in viable cells to form formazan crystals, which can be quantified by measuring the absorbance at 570 nm.